N-(3-nitrophenyl)-2-((5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio)acetamide
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Description
N-(3-nitrophenyl)-2-((5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C11H9N5O4S and its molecular weight is 307.28. The purity is usually 95%.
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Scientific Research Applications
Antibacterial Applications
The derivative compounds from the mentioned chemical structure have shown significant in vitro antibacterial activity. Specifically, lamotrigine analogs created from fluorine-substituted 3,5-disubstituted amino-1,2,4-triazines, which are obtained from a similar synthesis process involving aryl-amination and ammonolysis, displayed interesting antibacterial properties against various bacterial strains such as Bacillus subtilis, Streptococcus faecalis, Micrococcus luteus, and Staphylococcus aureus (Abdulrahman S. Alharbi & N. A. Alshammari, 2019).
Optical Material Characteristics
N-(3-nitrophenyl)acetamide, a closely related compound, has been identified as an organic non-linear optical material that crystallizes in the monoclinic system. This property highlights its potential application in non-linear optics and materials science (L. Mahalakshmi, V. Upadhyaya, & T. Row, 2002).
Antimicrobial Activity
Further demonstrating the versatility of triazine derivatives, compounds synthesized using 2-cyano-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)acetamide as a key intermediate were tested for antimicrobial activity. These new heterocycles, which share a synthetic pathway with the specified chemical structure, showed significant antimicrobial properties, indicating potential for development into new antimicrobial agents (Samir Bondock, Ramy Rabie, Hassan A Etman, & Ahmed A Fadda, 2008).
Synthesis of Organic Compounds
The synthesis routes involving N-(3-nitrophenyl)-2-((5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio)acetamide derivatives have been explored for producing various organic compounds with potential biological activities. These synthesis methods can lead to the creation of compounds with antibacterial, antimalarial, and anticancer properties, demonstrating the compound's role as a precursor in medicinal chemistry (Zhang Qun-feng, 2008).
Properties
IUPAC Name |
N-(3-nitrophenyl)-2-[(5-oxo-4H-1,2,4-triazin-3-yl)sulfanyl]acetamide |
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InChI |
InChI=1S/C11H9N5O4S/c17-9-5-12-15-11(14-9)21-6-10(18)13-7-2-1-3-8(4-7)16(19)20/h1-5H,6H2,(H,13,18)(H,14,15,17) |
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Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QTYZHICKOPCUSZ-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)[N+](=O)[O-])NC(=O)CSC2=NN=CC(=O)N2 |
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Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9N5O4S |
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Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.29 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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